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For Researchers, Scientists, and Drug Development Professionals

Hydroxylammonium nitrate (HAN), an inorganic salt with the chemical formula
[NH3OH]*[NOs] -, is a prominent energetic ionic liquid that has garnered significant attention as
a high-performance, environmentally benign alternative to traditional toxic propellants like
hydrazine.[1][2] This technical guide provides an in-depth analysis of HAN, covering its
synthesis, physicochemical properties, thermal decomposition, combustion characteristics, and
applications, with a focus on quantitative data and experimental methodologies.

Physicochemical Properties

HAN, in its pure form, is a colorless, hygroscopic solid.[1] However, it is typically handled and
utilized in aqueous solutions, often with a fuel component, to form high-performance
monopropellants.[1][3] These HAN-based propellants offer significant advantages over
hydrazine, including approximately 50% higher performance for a given propellant tank, higher
density, lower freezing points (below 0°C), and negligible vapor hazards.[1][3]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b084296?utm_src=pdf-interest
https://www.benchchem.com/product/b084296?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydroxylammonium_nitrate
https://researchportal.hw.ac.uk/en/publications/hydroxylammonium-nitratethe-next-generation-green-propellant/
https://en.wikipedia.org/wiki/Hydroxylammonium_nitrate
https://en.wikipedia.org/wiki/Hydroxylammonium_nitrate
https://ntrs.nasa.gov/api/citations/20040027857/downloads/20040027857.pdf
https://en.wikipedia.org/wiki/Hydroxylammonium_nitrate
https://ntrs.nasa.gov/api/citations/20040027857/downloads/20040027857.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Notes
Chemical Formula [NH3OH]*[NOs]~ S.al.t of h.ydroxylamine and
nitric acid.[1]

Molar Mass 96.04 g/mol [1]

Density (Solid) 1.84 g/cm3 [1]

Melting Point 48 °C [1]

Solubility in Water Soluble [4]

Appearance Colorless hygroscopic solid [1]

Table 1: Physicochemical Properties of Pure Hydroxylammonium Nitrate

HAN-based propellant formulations exhibit a range of densities and performance

characteristics depending on their composition. The well-known AF-M315E formulation, for

instance, has a specific impulse of 257 seconds.[1] Another formulation, SHP163, which is a

mixture of HAN, ammonium nitrate, methanol, and water, has a density of 1.39 g/mL for a 60%

HAN solution.[5]
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Specific Impulse

(Isp) (s)

Formulation Key Components Density (g/lcm3)

HAN, water,
hydroxyethyl

AF-M315E Y y Y ) ~1.43 257
hydrazinium nitrate

(HEHN)

~60% HAN, ~20%

water, .
LP1846 ) ) ~1.43 210 (projected)

triethanolammonium

nitrate (TEAN)

~60% HAN, ~20%

water, N N
LP1898 ] Not specified Not specified

diethylhydroxylammon

ium nitrate (DEHAN)

HAN, ammonium
i 1.39 (for 60% HAN N
SHP163 nitrate (AN), ) Not specified
solution)
methanol, water

HAN, hydrazinium
HAN/HN-based nitrate (HN), TEAN, 14-15
H20

>10% increase over

hydrazine

Table 2: Properties of Various HAN-Based Propellant Formulations[1][5][6][7][8][]

Synthesis of Hydroxylammonium Nitrate

The most common and direct method for synthesizing HAN is through the neutralization
reaction of hydroxylamine with nitric acid.[5][10] This exothermic reaction requires careful
control of temperature and pH to ensure high yield and purity, and to prevent decomposition of
the reactants and product.[10]

An alternative laboratory-scale synthesis involves a double decomposition reaction, for
instance, by mixing aqueous solutions of hydroxylammonium sulfate and barium nitrate.[4] The
insoluble barium sulfate precipitates, leaving an aqueous solution of HAN.
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Caption: Synthesis pathways for hydroxylammonium nitrate.

Experimental Protocol: Neutralization Synthesis of HAN

o Reactant Preparation: Prepare aqueous solutions of hydroxylamine (e.g., 50% wt) and nitric
acid (e.g., 60-70% wt).[5] High-density nitric acid can be obtained by a dehydration reaction
of lower concentration nitric acid with sulfuric acid.[5]

» Reaction Setup: The reaction is conducted in a temperature-controlled vessel, such as a
beaker in an ice bath, equipped with a stirrer.[11]

» Neutralization: Gradually add the nitric acid solution to the stirred hydroxylamine solution.
The rate of addition is controlled to maintain the reaction temperature below 30°C to prevent
decomposition.[11][12]
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e pH Monitoring: Monitor the pH of the solution during the addition of nitric acid. The highest
concentration of HAN is typically achieved at a pH of around 7.06.[5]

o Concentration (Optional): If a higher concentration is required, the resulting HAN solution
can be concentrated by evaporating the solvent under vacuum.[13] It has been noted that
the concentration of the HAN solution cannot exceed 80% through evaporation.[5][14]

e Analysis: The final product can be analyzed using techniques such as Fourier-transform
infrared spectroscopy (FTIR) to confirm the chemical structure and functional groups.[5][14]

Thermal Decomposition and Stability

HAN is an unstable compound as it contains both a reducing agent (hydroxylammonium cation)
and an oxidizing agent (nitrate anion), analogous to ammonium nitrate.[4] The thermal
decomposition of HAN is a complex process that can be autocatalytic, primarily driven by an
acid-catalyzed nitration-nitrosation pathway.[10] The decomposition of aqueous HAN solutions
typically begins after the evaporation of water.[15]

The decomposition onset temperature can be influenced by several factors, including the
concentration of the HAN solution, the heating rate, and the presence of catalysts.[5][16] For
an 80% aqueous HAN solution, the decomposition temperature is approximately 124°C.[5] The
overall activation energy for the thermal decomposition of HAN is approximately 95 kJ/mol.[17]
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Condition

Decomposition
Onset Temperature
(°C)

Activation Energy
(Ea) (kJ/mol)

Notes

Thermal (80% ag.

Decomposition occurs

~124 ~95 (overall) after water
HAN) _
evaporation.[5][17]
Catalytic (Ceria- Inception: ~33, Peak: Three-stage
based) ~170, Decay: ~130 decomposition.[17]
o Two-stage
Catalytic (Iridium- Stage 1: ~65, Stage 2: -
~65 decomposition.[17]
based) ~120
[18]
) Significantly lowers
Catalytic .
41.0 - the decomposition
(Cu/honeycomb)
onset temperature.[5]
Catalytic
" 67.8 - [5]
(Mn/honeycomb)
Catalytic
52.9 - [5]
(Pt/honeycomb)
Catalytic
74.7 - [5]
(Co/honeycomb)
Catalytic
" 76.9 - [5]

(Ir/honeycomb)

Table 3: Thermal Decomposition Characteristics of HAN
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Caption: Simplified thermal decomposition pathway of HAN.

Experimental Protocol: Thermal Analysis using
DSCITGA

o Sample Preparation: A small sample (typically a few milligrams) of the HAN solution is
placed in a sample pan (e.g., aluminum).[19]

e Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) is used.

o Experimental Conditions: The sample is heated at a constant rate (e.g., 1, 2.5, 5, or 10
K/min) under an inert atmosphere (e.g., flowing nitrogen).[16][20]
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o Data Acquisition: The instrument records the heat flow (DSC) and mass change (TGA) of the
sample as a function of temperature.

o Data Analysis:

o TGA Curve: The TGA curve shows mass loss steps, which can be correlated to events like
water evaporation and decomposition. The onset temperature of decomposition can be
determined from this curve.

o DSC Curve: The DSC curve shows endothermic (e.g., water evaporation) and exothermic
(e.g., decomposition) peaks. The peak temperature and the area under the exothermic
peak (enthalpy of decomposition) are important parameters.

o Kinetic Analysis: By performing experiments at multiple heating rates, kinetic parameters
such as the activation energy (Ea) and the pre-exponential factor can be calculated using
isoconversional methods like the Kissinger or Ozawa-Flynn-Wall method.[21][22]

Combustion Characteristics

The combustion of HAN-based propellants is a complex phenomenon influenced by pressure
and composition.[23] The linear burning rate of HAN aqueous solutions does not increase
monotonically with concentration. For instance, the burning rate peaks at around 80% mass
concentration of HAN and then decreases as the concentration increases to 95%.[23] The
addition of fuels and stabilizers is often necessary to improve the burning characteristics for
practical applications in thrusters.[24]
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HAN Concentration

Pressure (MPa) Linear Burn Rate Notes
(wt.%)

The burn rate can
surge when the boiling
temperature of water

80 0.1-31 Varies with pressure exceeds the
decomposition
temperature of HAN.
[24]

The addition of
95 (with activated activated carbon can
up to 6 up to 400 mm/s o )
carbon) significantly increase

the burning rate.[25]

Table 4: Combustion Characteristics of HAN Aqueous Solutions
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Caption: General experimental workflow for HAN-based propellant research.
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Applications

The primary application of HAN is as a "green" propellant for rocket and satellite propulsion
systems.[1][2] It is a key component in monopropellants designed to replace the highly toxic
and carcinogenic hydrazine.[1] HAN-based propellants have been successfully demonstrated
in space, for instance, in the Green Propellant Infusion Mission (GPIM), which used the AF-
M315E blend.[1]

Beyond its use as a liquid monopropellant, HAN also has applications as an oxidizer in solid
propellants, typically bonded with polymers like glycidyl azide polymer (GAP) or hydroxyl-
terminated polybutadiene (HTPB).[1] Furthermore, HAN has been instrumental in the
development of electrically controlled solid propellants (ESPs), which can be ignited and
extinguished by applying and removing an electric current.[4]

In conclusion, hydroxylammonium nitrate stands out as a versatile and promising energetic
ionic liquid. Its favorable combination of high performance, increased safety, and reduced
environmental impact positions it as a key enabler for the next generation of space propulsion
technologies. Further research into new fuel components, advanced catalysts, and optimized
formulations will continue to expand its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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